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Compound of Interest

Compound Name: 5,6-Dimethyl-2,3-dihydropyrazine

Cat. No.: B095150

An In-depth Technical Guide to the Chemical Properties of 5,6-Dimethyl-2,3-dihydropyrazine

Introduction

5,6-Dimethyl-2,3-dihydropyrazine, also known as 2,3-Dimethyl-5,6-dihydropyrazine, is a
heterocyclic organic compound with the molecular formula C6H10N2.[1][2][3][4] It is a partially
saturated derivative of pyrazine, an aromatic six-membered ring containing two nitrogen atoms
in opposite corners.[5] This compound is a colorless to pale yellow liquid characterized by a
strong, earthy, and musty odor.[2] It serves as a significant intermediate in the synthesis of
more complex molecules and is particularly valued in the flavor and fragrance industry for its
ability to enhance and prolong the intensity of scents.[2][5]

Core Chemical Properties

The fundamental chemical and physical properties of 5,6-Dimethyl-2,3-dihydropyrazine are
summarized in the table below. This data is essential for its handling, application, and further
research.
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Property Value Source(s)
Molecular Formula C6H10N2 [1112113114]
Molecular Weight 110.16 g/mol [11[2][3]
CAS Number 15986-92-2 [1][2][3]
Appearance Colorless to pale yellow liquid [2]
Odor Strong, earthy, musty [2]
Boiling Point 60-63 °C at 18 Torr; 173.2 °C (]

at 760 mmHg
Density 1.02 + 0.1 g/cm3 [11[2]
Flash Point 49.8 °C [2]
Refractive Index 1.53 [2]

pKa

6.73 = 0.20 (Predicted)

[1](2]

Solubility

29 g/L in water at 25 °C

[4]

Room Temperature, sealed in

Storage Temperature - [1][2]
dry conditions

Synthesis and Experimental Protocols

The primary synthesis route for 5,6-Dimethyl-2,3-dihydropyrazine involves the condensation
reaction between an a-dicarbonyl compound and a diamine.[5]

Experimental Protocol: Synthesis from Ethylenediamine
and 2,3-Butanedione[1]

This protocol details the synthesis of 5,6-Dimethyl-2,3-dihydropyrazine with a reported yield
of 70%.

Materials:

o Ethylenediamine (13 g, 216 mmol)
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e 2,3-Butanedione (18.6 g, 216 mmol)

¢ Anhydrous ether (800 mL total)

Procedure:

Dissolve ethylenediamine (13 g) in 600 mL of anhydrous ether in a reaction vessel.
o Separately, dissolve 2,3-butanedione (18.6 g) in 200 mL of anhydrous ether.

« Slowly add the 2,3-butanedione solution dropwise to the ethylenediamine solution over a
period of 2 hours at room temperature.

o Continuously stir the reaction mixture for 3 hours at room temperature after the addition is
complete.

» Concentrate the resulting clarified reaction solution under reduced pressure to obtain a
brown oily crude product.

 Purify the crude product via distillation under reduced pressure (60 °C / 16 mmHg) to yield
16.6 g of 5,6-Dimethyl-2,3-dihydropyrazine as a clarified yellow oil.

Characterization:

» Nuclear Magnetic Resonance (*H NMR, CDCIs): § 3.3 (broad single peak, 4H), 2.1 (single
peak, 6H) ppm.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b095150?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB3924723_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 5,6-Dimethyl-2,3-dihydropyrazine
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Reactivity of 5,6-Dimethyl-2,3-dihydropyrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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